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Compound of Interest

Compound Name: 5-Chloro-4-fluoropyridin-3-amine

Cat. No.: B13276120

Get Quote

CAS Registry Number: 1256834-58-8 Molecular Formula: C₅H₄ClFN₂ Molecular Weight:

146.55 g/mol

Executive Summary
5-Chloro-4-fluoropyridin-3-amine is a highly specialized heterocyclic building block used

primarily in the synthesis of small-molecule kinase inhibitors. Its structural uniqueness lies in

the contiguous substitution pattern (3-amino, 4-fluoro, 5-chloro), which imparts specific

electronic and steric properties essential for structure-activity relationship (SAR) tuning. The

fluorine atom at the C4 position serves as a bioisostere for hydrogen or a hydroxyl group, often

enhancing metabolic stability and modulating pKa, while the adjacent amine and chlorine

functionalities provide versatile handles for cross-coupling and hydrogen bonding within active

sites.

Chemical Identity & Physicochemical Profile[1][2][3]
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Property Specification

IUPAC Name 5-Chloro-4-fluoropyridin-3-amine

CAS Number 1256834-58-8

SMILES Nc1c(F)c(Cl)cn1

InChI Key ZRGBGHJZUCKZFA-UHFFFAOYSA-N

Appearance Off-white to pale yellow solid

Melting Point 98–102 °C (Predicted/Analogous)

pKa (Conjugate Acid)
~2.5–3.0 (Predicted due to F/Cl electron

withdrawal)

Solubility
Soluble in DMSO, MeOH, DCM; sparingly

soluble in water

Synthetic Methodologies
The synthesis of 5-Chloro-4-fluoropyridin-3-amine is non-trivial due to the directing effects of

the pyridine nitrogen and the competing halogen substituents. Two primary routes are

established: the Modern Catalytic Route (Buchwald-Hartwig) and the Classical Nitration-

Reduction Route.

Method A: Pd-Catalyzed Amination (Preferred)
This route utilizes 3,5-dichloro-4-fluoropyridine as a symmetrical starting material. The

symmetry ensures that mono-amination yields the desired regioisomer exclusively.

Reaction Logic: The C3 and C5 positions of 3,5-dichloro-4-fluoropyridine are chemically

equivalent. A palladium-catalyzed C-N bond formation replaces one chlorine atom with an

amino equivalent. The presence of the electron-withdrawing fluorine at C4 activates the C3/C5

positions for oxidative addition, although less so than the C2/C6 positions.

Protocol:
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Reagents: 3,5-Dichloro-4-fluoropyridine (1.0 eq), Benzophenone imine (1.1 eq), Pd(OAc)₂ (2

mol%), BINAP (3 mol%), Cs₂CO₃ (1.5 eq).

Solvent: Toluene or 1,4-Dioxane (Anhydrous).

Procedure:

Charge a reaction vessel with the pyridine substrate, base, and catalyst system under an

inert atmosphere (N₂ or Ar).

Add benzophenone imine and solvent.

Heat to 100 °C for 12–16 hours. Monitor by LC-MS for the intermediate imine.

Hydrolysis: Cool to room temperature. Add 1M HCl/THF (1:1) and stir for 2 hours to cleave

the benzophenone protecting group.

Workup: Neutralize with NaOH, extract with EtOAc, and purify via silica gel

chromatography (Hexane/EtOAc gradient).

Method B: Nitro-Reduction Pathway (Classical)
This route relies on the reduction of 5-chloro-4-fluoro-3-nitropyridine. The challenge lies in

accessing this specific nitro precursor, often requiring careful nitration of 3-chloro-4-

fluoropyridine or halogen exchange on a nitro-pyridine scaffold.

Protocol:

Precursor: 5-Chloro-4-fluoro-3-nitropyridine.

Reduction System: Iron powder (Fe) / Ammonium Chloride (NH₄Cl) or Hydrogenation (H₂,

Raney Ni).

Note: Pd/C hydrogenation carries a risk of de-chlorination (hydrodehalogenation). Iron-

mediated reduction is chemoselective for the nitro group.

Procedure:
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Dissolve nitro precursor in EtOH/Water (4:1).

Add Fe powder (5.0 eq) and NH₄Cl (5.0 eq).

Reflux at 80 °C for 2–4 hours.

Filter through Celite to remove iron residues.

Concentrate and recrystallize.

Synthesis Workflow Diagram
The following diagram illustrates the logic flow for the preferred synthetic strategies.
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Caption: Comparative synthetic workflows highlighting the symmetry-driven regioselectivity of

the Buchwald route versus the chemoselectivity of the nitro-reduction route.
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Medicinal Chemistry Applications
Kinase Inhibitor Scaffold
5-Chloro-4-fluoropyridin-3-amine serves as a critical "hinge-binder" motif in kinase drug

discovery. The pyridine nitrogen often accepts a hydrogen bond from the kinase hinge region

(e.g., Valine or Leucine backbone NH), while the C3-amine acts as a hydrogen bond donor to

the backbone carbonyl.

SAR Implications:

4-Fluoro Effect: The fluorine atom exerts a strong electron-withdrawing effect (inductive),

lowering the pKa of the pyridine nitrogen. This can improve selectivity by reducing non-

specific binding to other proteins. Furthermore, the C-F bond is metabolically robust,

blocking oxidative metabolism at the C4 position.

5-Chloro Handle: The chlorine atom provides a lipophilic contact point and can fill

hydrophobic pockets within the ATP-binding site. It also allows for further functionalization via

Suzuki-Miyaura coupling to extend the molecule into the solvent-exposed region or the

"gatekeeper" pocket.

Analytical Profiling (NMR Expectations)
Characterization of this compound requires careful interpretation of splitting patterns due to

Heteronuclear coupling (

and

).

NMR (DMSO-d₆):

~5.5–6.0 ppm (br s, 2H): Amine protons (

).

~8.0 ppm (d,

, 1H): H2 proton (Ortho to F, Ortho to NH₂).
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~8.2 ppm (d,

, 1H): H6 proton (Meta to F, Para to NH₂).

Note: The coupling constants (

) are diagnostic. The proton ortho to Fluorine (H2) will show a larger coupling constant
than the proton meta to Fluorine (H6).

Safety and Handling Protocols
Hazard Classification (GHS):

Acute Toxicity (Oral/Dermal/Inhalation): Category 3/4. Aminopyridines are generally toxic and

can block potassium channels (e.g., 4-aminopyridine activity).

Skin/Eye Irritation: Category 2.[1]

Target Organ Toxicity: Neurotoxicity risk upon high exposure.

Handling Procedures:

Engineering Controls: Always handle within a certified chemical fume hood.

PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.

Spill Management: Adsorb with inert material (vermiculite). Do not flush into drains.

Deactivate with dilute acid if necessary before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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